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Compound of Interest

Compound Name: 4-bromo-1H-indole-3-carbonitrile

Cat. No.: B1273693

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This guide provides a detailed protocol for the
proper disposal of 4-bromo-1H-indole-3-carbonitrile, a compound frequently used in
synthetic chemistry. While a specific Safety Data Sheet (SDS) for 4-bromo-1H-indole-3-
carbonitrile (CAS No. 903131-13-5) is not readily available, this procedure is based on safety
data for structurally similar brominated indole compounds.[1] It is crucial to treat this compound
with the caution afforded to hazardous materials.

Hazard Profile and Safety Precautions

Based on data from analogous compounds, 4-bromo-1H-indole-3-carbonitrile is anticipated
to be harmful if swallowed, cause skin and serious eye irritation, and may cause respiratory
irritation.[2][3][4][5] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE): Before handling the compound, ensure the following
PPE is worn:

» Gloves: Impervious, chemical-resistant gloves.
» Eye Protection: Tightly fitting safety goggles or a face shield.

o Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If dust or
aerosols may be generated, a NIOSH-approved respirator is necessary.[6]
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Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[2]

Step-by-Step Disposal Procedure

1.

Waste Collection:

Collect all waste material, including any residual compound and contaminated items (e.g.,
weighing paper, pipette tips), in a designated, clearly labeled, and sealable hazardous waste
container.[2][6]

The container should be made of a material compatible with the chemical.

Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

. Spill Management:

In the event of a spill, immediately evacuate the area if necessary and ensure proper
ventilation.

For dry spills, carefully sweep or vacuum the material, avoiding dust generation, and place it
in the designated hazardous waste container.[2]

For wet spills, absorb the material with an inert, non-combustible absorbent material and
place it in the waste container.

Wash the spill area thoroughly with soap and water.[2]

. Final Disposal:

All chemical waste must be disposed of through a licensed and approved hazardous waste
disposal facility.[3][4]

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste container.

Do not attempt to dispose of this chemical down the drain or in regular trash.[2]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR61433_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61433_msds.pdf
https://www.echemi.com/sds/4-bromo-1h-indole-2-carbonitrile-pd180727108172.html
https://store.apolloscientific.co.uk/storage/msds/OR61433_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61433_msds.pdf
https://www.fishersci.com/store/msds?partNumber=MO07344DA&productDescription=4-BROMO-1H-INDOLE-3-CARB+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH66964&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR61433_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Summary of Analogous Brominated Indoles

For a clearer understanding of the potential hazards, the following table summarizes the GHS

hazard statements for closely related compounds.

Compound Name

GHS Hazard Statements

4-bromo-3-methyl-1H-indole

H302: Harmful if swallowedH315: Causes skin
irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation[2]

4-bromoindole

H315: Causes skin irritationH319: Causes
serious eye irritationH335: May cause

respiratory irritation[7]

4-bromoindole-3-carboxaldehyde

Harmful if swallowedCauses skin
irritationCauses serious eye irritationMay cause

respiratory irritation[3][4]

Indole-3-carbonitrile

Harmful if swallowedHarmful in contact with
skinCauses skin irritationCauses serious eye
irritationHarmful if inhaledMay cause respiratory

irritation[5]

Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for 4-bromo-1H-

indole-3-carbonitrile.
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Disposal Workflow for 4-bromo-1H-indole-3-carbonitrile
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Disposal Workflow for 4-bromo-1H-indole-3-carbonitrile
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By following these procedures, researchers can ensure the safe and environmentally
responsible disposal of 4-bromo-1H-indole-3-carbonitrile, contributing to a secure laboratory
environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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